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Compound Focus: tBuBrettPhos Pd G3

CAS No.: 1536473-72-9

Cat. No.: S820276

Core Definition and Key Characteristics

tBuBrettPhos Pd G3 is a palladacycle precatalyst incorporating the bulky, electron-rich biaryl ligand
tBuBrettPhos [1] [2]. As a third-generation (G3) Buchwald precatalyst, it is explicitly designed to be air-,
moisture-, and thermally-stable, and exhibits good solubility in common organic solvents [3] [4] [5]. Its

key characteristics and identity are summarized below.

Property Description

Chemical Name [ (2-Di-tert-butylphosphino-3,6-dimethoxy-2',4",6'-triisopropyl-1,1'-biphenyl)-2-(2'-
amino-1,1'-biphenyl) ] Palladium(ll) Methanesulfonate [4] [1]

CAS Registry 1536473-72-9 [1] [2]

Number

Molecular C({44})H({62})NO(_{5})PPdS [1]
Formula

Molecular 854.43 g/mol [1]

Weight

Physical Form Brown-green solid [2]
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Property Description
Melting Point 119-131 °C [4] [2]

Palladium ~12.5% [1]
Content

Catalytic Mechanism and Role

The "precatalyst" designation means the compound itself is not the active catalyst but a stable precursor that

transforms into the active catalytic species under reaction conditions.

e Stable Storage and Handling: The palladacycle structure provides stability, allowing the compound
to be stored and handled in air without special precautions [3] [5].

¢ Rapid Activation in Reaction Mixture: Upon addition to a reaction mixture containing a base, the
precatalyst undergoes a rapid and quantitative activation sequence. This involves base-induced
reductive elimination to generate the active LPd(0) species (where L is the tBuBrettPhos ligand), a
methanesulfonate salt, and a carbazole derivative [3] [6].

e Execution of Catalysis: The highly active LPd(0) species then enters the standard catalytic cycle for
cross-coupling reactions [3].

This controlled, on-demand activation is a key advantage, avoiding the need to handle sensitive Pd(0)

complexes directly and ensuring the precise L:Pd ratio is maintained for optimal performance [3] [5].
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Figure 1: The activation pathway of tBuBrettPhos Pd G3 from a stable precatalyst to the active LPd(0)

species.

Key Applications in Synthesis

tBuBrettPhos Pd G3 is a versatile catalyst that facilitates the formation of various carbon-heteroatom and

carbon-carbon bonds [3] [5]. The table below summarizes its key applications with specific examples and

optimized protocols.

Reaction Type Bond Formed Example Application Typical Reaction Conditions
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| C-O Cross-Coupling | C-O | Coupling of (hetero)aryl bromides with fluorinated alcohols (e.g., 2,2,2-
trifluoroethanol) to generate fluorinated alkyl aryl ethers [6]. | Precatalyst: 1 mol% tBuBrettPhos Pd G3
Base: Cs(_2)CO(_3) Solvent: Toluene Temperature: 100 °C Time: 0.5 - 2 h [6] | | Buchwald-Hartwig
Amination | C-N | N-arylation of primary amides, amino acid esters (with minimal racemization), and
hindered o,o,a-trisubstituted primary amines [3] [5] [2]. | Varies by substrate. For amino acid esters: mild
conditions with aryl triflates [5] [2]. | | Thioetherification | C-S | Coupling of aryl halides with thioacetates
to form thioarenes, including thiomethylation [7]. | Mild conditions; tBuBrettPhos Pd G3 identified as a
unique effective catalyst for this transformation [7]. | | Carbonylative Coupling | C-C=0 |
Aminocarbonylation of (hetero)aryl bromides with amines to produce amides [3]. | Can be performed at low
temperatures [3]. | | Hydroxylation | C-OH | Conversion of aryl and heteroaryl halides to phenols using
benzaldoxime as a hydroxide surrogate [5] [2]. | --- | | Suzuki-Miyaura Coupling | C-C | Coupling of
unstable boronic acids with electron-rich, sterically hindered (hetero)aryl chlorides [3]. | Mild conditions (rt

to 40 °C), short reaction times (30 min) [3]. |

Rationale for Use and Best Practices

e Key Advantages: The primary benefits include lower catalyst loadings (often 0.5-1 mol%), shorter
reaction times, and the ability to facilitate reactions that are challenging with traditional Pd sources
[3] [4]. Its stability simplifies experimental workflow.

¢ Ligand Role: The tBuBrettPhos ligand is sterically demanding and electron-rich, which promotes
challenging reductive elimination steps—particularly beneficial in C—-O, C-N, and C-S couplings with
less nucleophilic partners [6] [1] [7].

e Handling and Storage: Although air-stable for short-term handling, it is recommended for long-term
storage under an inert atmosphere (nitrogen or argon) at 2-8°C [2].

e Comparison to G4: The Fourth-Generation (G4) Buchwald precatalysts feature a methylated
biphenyl amine to generate less intrusive N-methylcarbazole byproduct [3]. tBuBrettPhos Pd G3
remains highly effective, and the choice between generations may depend on sensitivity to this
specific byproduct.

tBuBrettPhos Pd G3 is a powerful tool for constructing complex molecular architectures. Its stability, ease
of use, and broad applicability make it particularly valuable for researchers in medicinal and process

chemistry.

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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